Cas no 878207-82-0 (2,3-Dibromo-5-fluoropyridine)

2,3-Dibromo-5-fluoropyridine structure
2,3-Dibromo-5-fluoropyridine structure
Product Name:2,3-Dibromo-5-fluoropyridine
CAS No:878207-82-0
MF:C5H2Br2FN
MW:254.882483005524
MDL:MFCD08532501
CID:720391
PubChem ID:22832093
Update Time:2024-10-26

2,3-Dibromo-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dibromo-5-fluoropyridine
    • 2,3-Dibromo-5-fluoro-pyridine
    • 2,3,5,6-TETRAFLUOROPYRIDINE-4-ACETIC ACID
    • Pyridine,2,3-dibromo-5-fluoro
    • Pyridine, 2,3-dibromo-5-fluoro-
    • PubChem21379
    • KSC447Q5R
    • ASHZMYYXNMJUDZ-UHFFFAOYSA-N
    • Pyridine,2,3-dibromo-5-fluoro-
    • BCP22118
    • PC9196
    • SBB101511
    • AM62434
    • VP10900
    • FCH1389275
    • AS04726
    • BC004640
    • ST2403593
    • AX8065364
    • AB0027211
    • W9021
    • 2,3-Dibromo-5-fluoropyridine (ACI)
    • SCHEMBL845314
    • DTXSID50628596
    • J-506913
    • SY029542
    • MFCD08532501
    • AKOS015835781
    • PS-7422
    • 878207-82-0
    • DB-081724
    • CS-0005594
    • EN300-119719
    • MDL: MFCD08532501
    • Inchi: 1S/C5H2Br2FN/c6-4-1-3(8)2-9-5(4)7/h1-2H
    • InChI Key: ASHZMYYXNMJUDZ-UHFFFAOYSA-N
    • SMILES: FC1C=C(Br)C(Br)=NC=1

Computed Properties

  • Exact Mass: 252.85400
  • Monoisotopic Mass: 252.85380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Melting Point: 38-41°C
  • Boiling Point: 222℃ at 760 mmHg
  • PSA: 12.89000
  • LogP: 2.74570

2,3-Dibromo-5-fluoropyridine Security Information

2,3-Dibromo-5-fluoropyridine Pricemore >>

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